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Compound of Interest

Compound Name: Zirconium n-propoxide

Cat. No.: B8800253

Essential Safety and Handling Guide for
Zirconium n-propoxide

This guide provides immediate safety, operational, and disposal information for laboratory
personnel working with Zirconium n-propoxide. Adherence to these procedures is critical for
ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Zirconium n-propoxide is a flammable liquid and vapor that can cause serious eye damage,
skin irritation, and respiratory irritation.[1][2][3] It may also cause drowsiness or dizziness.[1][3]
[4] It is crucial to handle this chemical with appropriate personal protective equipment in a well-
ventilated area.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type

Required Equipment

Standard/Specification

Tightly fitting safety goggles

Conforming to EN 166 (EU) or

Eye/Face with side-shields or a face
_ NIOSH (US).[2]
shield.
Fire/flame resistant and
Ski impervious clothing. Chemical-  EU Directive 89/686/EEC and
in

resistant gloves (e.g., nitrile,

neoprene).

the standard EN 374.[2]

Respiratory

A full-face respirator with an
appropriate vapor filter is
necessary if exposure limits
are exceeded or if irritation

OCcCurs.

NIOSH/MSHA or European
Standard EN 149 approved.[1]

Safe Handling and Storage Procedures

Proper handling and storage are essential to minimize risks associated with Zirconium n-

propoxide.

Operational Plan: Step-by-Step Handling Procedure

e Preparation:

o Ensure a certified chemical fume hood is operational.

o Verify that an eyewash station and safety shower are readily accessible.[1][5]

o Assemble all necessary equipment, including non-sparking tools and spark-proof

equipment.[1][2][5]

o Don all required PPE as specified in Table 1.

e Handling:

o Work exclusively within the chemical fume hood.
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[e]

Ground and bond the container and receiving equipment to prevent static discharge.[2]

o

Avoid breathing vapors or mist.[1][2]

[¢]

Prevent contact with skin and eyes.[2]

[¢]

Keep the container tightly closed when not in use.[1][2]

[e]

Keep away from heat, sparks, open flames, and other ignition sources.[1][Z]

e Post-Handling:
o Wash hands thoroughly after handling.[2]
o Decontaminate the work area.
o Properly store or dispose of the chemical.
Storage Plan
» Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][2]
e The storage area should be designated for flammable liquids.[1][5]
o Store locked up.[1][2]

o Keep away from incompatible materials such as strong oxidizing agents.[1][5] Zirconium n-
propoxide is also moisture-sensitive.[1]

Emergency and Disposal Procedures

In case of an emergency, follow these procedures immediately.

Table 2: First-Aid Measures
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Exposure Route First-Aid Procedure

Immediately rinse with water for several

minutes. Remove contact lenses if present and
Eye Contact ) o

easy to do. Continue rinsing and seek

immediate medical attention.[1][3]

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with water or shower. If skin irritation

occurs, get medical help.[1][2]

Remove the person to fresh air and keep them
Inhalation comfortable for breathing. Call a poison center

or doctor if you feel unwell.[1][3]

Ingestion Seek immediate medical assistance.[6]

Spill and Waste Disposal Plan
e Spills:
o Remove all sources of ignition.[1][2]
o Evacuate personnel to a safe area.[2]
o Use non-sparking tools and explosion-proof equipment for cleanup.[1][2]

o Absorb the spill with inert, non-combustible material like sand or dry earth and place itin a
suitable, closed container for disposal.[4]

» Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[1][2] Chemical waste generators must determine
if a discarded chemical is classified as hazardous waste.[1][5]

Physical and Chemical Properties

Understanding the properties of Zirconium n-propoxide is vital for its safe handling.
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Table 3: Physical and Chemical Data

Property Value

Appearance Colorless to pale yellow liquid.[7][8]
Odor Alcohol-like.[4]

Flash Point 28.3 °C (82.9 °F) - closed cup.[9]

Molecular Formula

C12H2804Zr.[7]

Molecular Weight 327.57 g/mol .[4]

Density 1.044 g/mL at 25 °C.[9]

Boiling Point 208 °C /0.1 mmHg.[9]

Solubility Soluble in organic solvents.[8]

Reactivity Moisture sensitive.[1] Reacts with water.[8]

Safe Handling Workflow

The following diagram illustrates the logical workflow for safely handling Zirconium n-

propoxide.
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Safe Handling Workflow for Zirconium n-propoxide

Preparation
- Verify fume hood
- Check safety shower/eyewash
- Gather non-sparking tools
- Don PPE

Proceed to handling

Handling
- Work in fume hood
- Ground & bond containers
- Avoid inhalation & contact
- Keep container closed

Complete handling

Post-Handling

- Wash hands
- Decontaminate work area
- Store or dispose properly

If incident occurs

1
If incident olbcurs

Store unused chemical Dispose of waste

SR Emergency Response
- Tightly closed container Disposal gency P
. - Eye/Skin Contact
- Cool, dry, ventilated area - Hazardous waste LT E LIy .
. - Inhalation
- Flammables area - Follow regulations .
; . - Spill
- Away from incompatibles

Click to download full resolution via product page

Caption: Workflow for the safe handling of Zirconium n-propoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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